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Compound of Interest

Compound Name: Hexachloroethane

Cat. No.: B051795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the sublimation temperature and pressure

of hexachloroethane. The following sections detail the physicochemical properties related to

its sublimation, comprehensive experimental protocols for measurement, and visual

representations of its phase behavior and relevant experimental setups.

Quantitative Data on Hexachloroethane Sublimation
Hexachloroethane is a colorless, crystalline solid with a distinct camphor-like odor that

undergoes sublimation under standard atmospheric conditions.[1][2] The transition from a solid

to a gaseous state without passing through a liquid phase is a key characteristic of this

compound. A summary of the critical quantitative data related to its sublimation and phase

transitions is presented in Table 1.
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Property Value Source

Sublimation Point 184.7 °C [2]

~185 °C [1]

183-185 °C (decomposes)

186 °C

Triple Point 186.8 °C [2][3]

Vapor Pressure 0.2 mmHg at 20 °C [1]

0.4 mmHg at 20 °C

0.5 mm Hg at 20 °C

0.8 mmHg at 30 °C

9.5 ± 0.6 mm Hg at 72.0 ± 1.0

°C

Heat of Sublimation 12.2 kcal/mol [2]

14.1 ± 0.2 kcal/mol (triclinic

form)

12.2 ± 0.2 kcal/mol (cubic

form)

A notable study by Ivin and Dainton (1947) provided detailed measurements of the vapor

pressure of solid hexachloroethane over a range of temperatures. They identified a transition

between the triclinic and cubic crystalline forms at 72 °C. The vapor pressure for each form can

be described by the following equations:

Triclinic form (< 72 °C): log₁₀ P(mm Hg) = -3077/T + 9.890

Cubic form (> 72 °C): log₁₀ P(mm Hg) = -2668/T + 8.717
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Experimental Protocols for Sublimation and Vapor
Pressure Measurement
The determination of the sublimation temperature and vapor pressure of a solid like

hexachloroethane can be performed using several established methods. The static method is

a common and accurate technique for measuring the vapor pressure of solids and liquids.

Static Method for Vapor Pressure Determination
This method involves placing the solid sample in a closed, evacuated system and measuring

the pressure of the vapor in thermodynamic equilibrium with the solid at a specific temperature.

Apparatus:

A sample container (isoteniscope) connected to a vacuum pump and a pressure measuring

device (manometer or pressure transducer).

A constant temperature bath with a transparent window for observation.

A vacuum pump capable of reducing the pressure to a negligible level.

A temperature-controlled heating and stirring system for the bath.

Procedure:

Sample Preparation: A small amount of purified hexachloroethane is placed in the sample

container.

Degassing: The system is evacuated to remove air and other volatile impurities. The sample

may be gently heated during evacuation to facilitate the removal of adsorbed gases.

Temperature Equilibration: The sample container is immersed in the constant temperature

bath, which is set to the desired temperature. The system is allowed to reach thermal

equilibrium.

Vapor Pressure Measurement: Once the temperature has stabilized, the system is isolated

from the vacuum pump. The pressure inside the system, which is the vapor pressure of the
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hexachloroethane at that temperature, is recorded.

Data Collection: The procedure is repeated at various temperatures to obtain a set of vapor

pressure data as a function of temperature.

Visualizations
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.

Experimental Setup for Static Vapor Pressure Measurement
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An experimental setup for the static vapor pressure method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b051795?utm_src=pdf-body
https://www.benchchem.com/product/b051795?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase Diagram of Hexachloroethane
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A simplified phase diagram for hexachloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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